Cas no 2229460-28-8 (4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile)

• Product Name: 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile
• CAS No: 2229460-28-8
• MF: C₁₀H₈BrF₂NO
• MW: 276.077428817749
• CID: 6399587
• PubChem ID: 165740123
• Update Time: 2025-11-01

4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile
• 2229460-28-8
• EN300-1970442

• Inchi： 1S/C10H8BrF2NO/c11-9-2-1-7(6-14)5-8(9)10(12,13)3-4-15/h1-2,5,15H,3-4H2
• InChI Key： QDUGKRIOLZKPTR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(CCO)(F)F

Computed Properties

• Exact Mass: 274.97573g/mol
• Monoisotopic Mass: 274.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44Ų

Additional information on 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile

Introduction to 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile (CAS No. 2229460-28-8)

4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2229460-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, characterized by a nitrile group (-CN) attached to a benzene ring. The presence of bromine and fluorine substituents, along with a hydroxyl-containing side chain, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural features of 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile include a bromine atom at the 4-position of the benzene ring, a 1,1-difluoroalkyl group at the 3-position, and a hydroxylpropyl chain extending from the same position. These substituents contribute to its reactivity and potential biological activity, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. The introduction of fluorine atoms into organic molecules is particularly noteworthy, as fluorine can influence metabolic stability, lipophilicity, and binding affinity to biological targets. The difluoroalkyl group in 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile is an example of such a modification, which may enhance the compound's bioavailability and interaction with biological receptors.

The hydroxylpropyl side chain adds another layer of complexity to this molecule. Hydroxyl groups are known to participate in hydrogen bonding, which can be crucial for the binding of small molecules to proteins and other biological targets. This feature makes 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile a versatile scaffold for designing molecules with specific biological activities.

Recent studies have demonstrated the potential of benzonitrile derivatives as scaffolds for drug development. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The bromine atom in 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to explore new derivatives with tailored properties.

The nitrile group itself is a versatile functional group that can undergo various transformations, including hydrolysis to form carboxylic acids or reduction to form amides. These transformations can be exploited to develop new pharmacophores or to modify existing ones. The combination of these features makes 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile a fascinating compound for medicinal chemists.

One of the most exciting aspects of working with 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile is its potential as a building block for more complex molecules. By leveraging its unique structural features, researchers can design novel compounds with improved pharmacological profiles. For instance, the presence of both bromine and fluorine atoms suggests that this compound could be used in Suzuki-Miyaura cross-coupling reactions to introduce aryl groups at specific positions on the benzene ring.

Moreover, the hydroxylpropyl side chain provides an opportunity to explore interactions with biological targets that involve hydrogen bonding. This feature could be particularly useful in designing molecules that interact with enzymes or receptors involved in disease pathways. Recent advances in computational chemistry have also enabled researchers to predict the binding modes of such compounds before they are synthesized, saving time and resources in the drug discovery process.

The synthesis of 4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile presents its own challenges but also opportunities for innovation. The presence of multiple functional groups requires careful planning to ensure high yields and purity. However, modern synthetic techniques have made it possible to construct complex molecules like this one with increasing efficiency and precision.

In conclusion,4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile (CAS No. 2229460-28-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable scaffold for developing novel therapeutic agents. As research in this area continues to progress,4-bromo-3-(1,1-difluoro-3-hydroxypropyl)benzonitrile is likely to play an important role in discovering new drugs that address unmet medical needs.